Cas no 125728-62-3 (Phenol, 4-azido-2-iodo-)

• Product Name: Phenol, 4-azido-2-iodo-
• CAS No: 125728-62-3
• MF: C₆H₄IN₃O
• MW: 261.019932746887
• CID: 192402
• PubChem ID: 3035977
• Update Time: 2025-04-19

Phenol, 4-azido-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-azido-2-iodo-
• 2-iodo-4-azidophenol
• 4-azido-2-iodophenol
• DTXSID10154866
• 125728-62-3

• Inchi： 1S/C6H4IN3O/c7-5-3-4(9-10-8)1-2-6(5)11/h1-3,11H
• InChI Key： GSBTZHALUANBIK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 260.93952
• Monoisotopic Mass: 260.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 68.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides